Cas no 1259956-32-5 (2-amino-3-(4-fluoro-3-methylphenyl)propanoic acid)

• Product Name: 2-amino-3-(4-fluoro-3-methylphenyl)propanoic acid
• CAS No: 1259956-32-5
• MF: C₁₀H₁₂FNO₂
• MW: 197.206186294556
• MDL: MFCD04116031
• CID: 2187198
• PubChem ID: 3666234
• Update Time: 2025-10-31

2-amino-3-(4-fluoro-3-methylphenyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-methyl-dl-phenylalanine
• MFCD04116031
• EN300-1845853
• AKOS011400787
• 1259956-32-5
• 2-amino-3-(4-fluoro-3-methylphenyl)propanoic acid
• 4-Fluoro-3-methyl-L-phenylalanine
• CS-0280565
• 2-amino-3-(4-fluoro-3-methylphenyl)propanoicacid
• 4-Fluoro-3-methyl-DL-phenylalanine (H-DL-Phe(4-F,3-Me)-OH)

• MDL： MFCD04116031
• Inchi： 1S/C10H12FNO2/c1-6-4-7(2-3-8(6)11)5-9(12)10(13)14/h2-4,9H,5,12H2,1H3,(H,13,14)
• InChI Key： HOWVSUISKZHSBP-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C)CC(C(=O)O)N

Computed Properties

• Exact Mass: 197.08520679g/mol
• Monoisotopic Mass: 197.08520679g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-amino-3-(4-fluoro-3-methylphenyl)propanoic acid

Introduction to 2-amino-3-(4-fluoro-3-methylphenyl)propanoic acid (CAS No. 1259956-32-5)

2-amino-3-(4-fluoro-3-methylphenyl)propanoic acid, identified by the CAS number 1259956-32-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, featuring a unique structural motif with an amino group, a propanoic acid moiety, and a fluorinated aromatic ring, exhibits promising properties that make it a valuable candidate for further research and development. The presence of both fluorine and methyl substituents on the aromatic ring enhances its potential bioactivity, making it an intriguing subject for medicinal chemists exploring novel therapeutic agents.

The structural framework of 2-amino-3-(4-fluoro-3-methylphenyl)propanoic acid consists of a central propanoic acid backbone, with an amino group attached to the second carbon and a substituted benzene ring linked to the third carbon. The benzene ring is halogenated at the fourth position with a fluorine atom and methylated at the third position. This specific arrangement of functional groups contributes to its distinct chemical and biological properties, which are critical for evaluating its suitability in drug design and development.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced metabolic stability, improved binding affinity to biological targets, and increased bioavailability. The fluorine atom in 2-amino-3-(4-fluoro-3-methylphenyl)propanoic acid can significantly influence the electronic properties of the molecule, thereby modulating its interactions with enzymes and receptors. This feature has made it a focal point in the design of small-molecule inhibitors and activators for various therapeutic applications.

One of the most compelling aspects of 2-amino-3-(4-fluoro-3-methylphenyl)propanoic acid is its potential as a building block for more complex pharmacophores. Researchers have been exploring its utility in synthesizing novel compounds targeting neurological disorders, inflammatory diseases, and cancer. The combination of an amino group and a carboxylic acid moiety allows for easy derivatization through amide bond formation, enabling the creation of peptidomimetics and other bioactive molecules.

Recent studies have highlighted the role of fluorinated aromatic compounds in modulating enzyme activity. For instance, derivatives of 2-amino-3-(4-fluoro-3-methylphenyl)propanoic acid have shown promise in inhibiting proteases involved in cancer progression. The fluorine atom's ability to enhance binding interactions with hydrophobic pockets in enzymes has been particularly noteworthy. This property has been leveraged in designing inhibitors that exhibit high selectivity and potency against target enzymes.

The propanoic acid moiety in 2-amino-3-(4-fluoro-3-methylphenyl)propanoic acid also contributes to its versatility as a pharmacological scaffold. This group can participate in hydrogen bonding interactions with biological targets, further enhancing the compound's binding affinity. Additionally, the carboxylic acid can be used to form salts or esters, which can improve solubility and pharmacokinetic properties, making it more suitable for formulation into pharmaceutical products.

Advances in computational chemistry have enabled researchers to predict the biological activity of 2-amino-3-(4-fluoro-3-methylphenyl)propanoic acid with greater accuracy. Molecular modeling studies have revealed that the compound can interact with various biological targets through multiple mechanisms, including hydrogen bonding, hydrophobic interactions, and electrostatic forces. These insights have guided the optimization of lead structures toward improved efficacy and reduced toxicity.

The synthesis of 2-amino-3-(4-fluoro-3-methylphenyl)propanoic acid presents both challenges and opportunities for synthetic chemists. The introduction of fluorine into organic molecules often requires specialized methodologies to achieve high yields and purity. However, recent advancements in fluorination techniques have made it more feasible to incorporate fluorine atoms into complex structures like this one. These improvements have opened up new avenues for exploring its potential applications.

In conclusion,2-amino-3-(4-fluoro-3-methylphenyl)propanoic acid (CAS No. 1259956-32-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for fluorinated aromatic compounds,2-amino-3-(4-fluoro-3-methylphenyl)propanoic acid is poised to play a crucial role in shaping the future of drug discovery and development.